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Compound of Interest

Compound Name: Diallyldimethylammonium chloride

Cat. No.: B052080

An In-depth Technical Guide to Diallyldimethylammonium Chloride (DADMAC)

Abstract

Diallyldimethylammonium chloride, commonly abbreviated as DADMAC, is a quaternary
ammonium salt utilized primarily as a cationic monomer in polymer synthesis.[1][2] Its
homopolymer, Poly(diallyldimethylammonium chloride) or Poly(DADMAC), is a high charge
density cationic polyelectrolyte with extensive applications across various industries, most
notably in water treatment as a coagulant and flocculant.[3][4] This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, synthesis, and
polymerization of DADMAC. It further details key experimental protocols, toxicological data,
and the mechanisms of action for its polymeric form, tailored for researchers, scientists, and
professionals in drug development and applied chemistry.

Chemical Identity and Structure

DADMAC is a quaternary ammonium compound with the molecular formula CsH16CIN.[5] The
structure features a central nitrogen atom covalently bonded to two methyl groups and two allyl
(prop-2-enyl) groups, conferring a permanent positive charge.[5] This cationic charge is
balanced by a chloride counterion. The presence of two allyl groups makes the molecule highly
reactive and capable of undergoing free-radical polymerization.

Caption: Chemical structure of Diallyldimethylammonium chloride (DADMAC).
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ble 1: Chemical Identifi I .

Identifier/Property Value Reference(s)

dimethyl-bis(prop-2-
IUPAC Name ] ) [6]
enyl)azanium chloride

CAS Number 7398-69-8 [6]

Molecular Formula CsH16CIN [5][6]

Molecular Weight 161.67 g/mol [61[7]
DADMAC,

Synonyms Dimethyldiallylammonium [61[7]
chloride

Physicochemical Properties

DADMAC is typically supplied as a solid or a clear, colorless to pale yellow aqueous solution.[1]
It is a water-soluble, non-flammable, and non-explosive compound that is stable at room
temperature.[7] Its high charge density and solubility are key to its function as a monomer for
producing water-soluble cationic polymers.[7]

Table 2: Physicochemical Data for
Diallyldimethylammonium Chloride
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Property Value Reference(s)

White to pale yellow powder or
Appearance o [1][8]
colorless to pale yellow liquid

Melting Point 140 - 148 °C [8]
Boiling Point 118 °C at 101.325 kPa [9]
Density 1.04 g/cm3

Solubility Miscible in water [6]
Vapor Pressure 0.00000353 mmHg [6]
LogP (log Kow) -2.49 (Estimated) [6]
Autoignition Temp. >200 °C [6]

Synthesis and Polymerization
Synthesis of DADMAC Monomer

The industrial synthesis of DADMAC is a two-step process.[5]

» Alkylation: Dimethylamine is reacted with allyl chloride to form the intermediate, allyl
dimethylamine. This step requires careful control of temperature and pressure.[5][6]

o Quaternization: The allyl dimethylamine intermediate is then reacted with a second
equivalent of allyl chloride. This step converts the tertiary amine into the permanently
charged quaternary ammonium salt, DADMAC.[5][6]
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Synthesis of DADMAC Monomer

Step 1: Alkylation

Dimethylamine Allyl Chloride

/

Controlled Temp. |Controlled Temp.
& Pressure & Pressure

Step 2: Qu rnizavtion

Allyl Dimethylamine
(Intermediate)

[ /

Allyl Chloride

Converts to
Quaternary Salt

Converts to
Quaternary Salt

Diallyldimethylammonium
Chloride (DADMAC)

Free-Radical Polymerization of DADMAC

DADMAC Monomer Free-Radical Initiator
(Agueous Solution) (e.g., Ammonium Persulfate)

Initiates
Reaction

Cyclopolymerization

Poly(DADMAC)
(Favored Pyrrolidine Structure)
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Mechanism of Poly(DADMAC) as a Flocculant

Water with Negatively
Charged Colloidal Particles (-)

Add Poly(DADMAC)
Cationic Polymer (+)

Step 1: Charge Neutralization
Polymer adsorbs on particles,
neutralizing surface charge.

l

Step 2: Bridging & Flocculation
Polymer chains bridge destabilized
particles, forming microflocs.

l

Step 3: Aggregation
Microflocs aggregate into
larger, settleable flocs.

Clear Water + Settled Sludge
(Flocs removed by sedimentation/filtration)
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Workflow for DADMAC Quantification in Water

Prepare Calibration Standards
(DADMAC in Pure Water)

Water Sample
(e.g., Drinking Water)

Direct Injection
(No Sample Prep)

LC Separation
(C18 Column, lon-Pair Reagent)

MS Detection
(ESI+, Selected lon Monitoring)

Data Acquisition
(Peak Area)

Generate Calibration Curve
from Standards

Quantify DADMAC
in Sample

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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